Cas no 2649066-88-4 (Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 2649066-88-4
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5643130
• PubChem ID: 165901606
• Update Time: 2025-06-26

Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2649066-88-4
• tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• EN300-27783755
• Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate

• Inchi： 1S/C13H22N2O3/c1-13(2,3)17-12(16)11-8-10(15-18-11)9-4-6-14-7-5-9/h9,11,14H,4-8H2,1-3H3
• InChI Key： HGUSISKIVXVMGC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)(C)C)CC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.9Ų

Additional information on Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate

Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 2649066-88-4): An Overview

Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 2649066-88-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolines and is characterized by its unique structural features, which include a tert-butyl ester group, a piperidine ring, and an oxazole moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate is represented by the formula C₁₅H₂₃N₃O₃. The tert-butyl ester group provides stability and solubility properties, while the piperidine ring and oxazole moiety offer opportunities for functionalization and bioactivity modulation. The combination of these structural features makes this compound a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate has been extensively studied for its role in the development of novel drugs. One of the key areas of interest is its potential as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) modulators. SSRIs are widely used to treat depression, anxiety disorders, and other psychiatric conditions. The piperidine ring in this compound is known to enhance binding affinity to serotonin transporters, making it an attractive candidate for SSRI development.

Beyond its applications in CNS disorders, Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate has also shown promise in the field of cancer research. Studies have demonstrated that derivatives of this compound can exhibit potent antiproliferative activity against various cancer cell lines. The oxazole moiety is believed to play a crucial role in this activity by interacting with specific cellular targets involved in cell cycle regulation and apoptosis.

The synthesis of Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of tert-butyl 3-aminoacrylate with piperidine followed by cyclization to form the oxazoline ring. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

In addition to its therapeutic potential, Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate has also been explored for its use as a chiral building block in asymmetric synthesis. The presence of chiral centers in this compound allows for the preparation of enantiomerically pure derivatives, which are essential for many pharmaceutical applications where enantioselectivity is critical.

The physicochemical properties of Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate, including its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for optimizing formulation strategies and ensuring the compound's suitability for various pharmaceutical dosage forms. For example, its good solubility in organic solvents makes it suitable for use in solution-based formulations such as injectables or topical applications.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions and binding mechanisms associated with Tert-butyl 3-(piperidin-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with target proteins at the atomic level. These studies have identified key residues involved in binding and have guided the rational design of more potent and selective derivatives.

Clinical trials involving compounds derived from Tert-butyl 3-(piperidin-4-y l)-4 , 5 -d ihydro -1 , 2 -oxaz ole -5 -car boxy late are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with good tolerability profiles and favorable pharmacokinetic properties. These findings underscore the potential of this compound as a lead molecule for further drug development.

In conclusion, Tert-but yl 3 -(pip er idin -4 -y l ) -4 , 5 -d ihydro -1 , 2 -ox azole -5 -car boxy late (CAS No. 2649066 -88 -4 ) represents a promising chemical entity with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel drugs targeting CNS disorders and cancer. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern drug discovery efforts.